![molecular formula C7H10O B6172796 bicyclo[2.1.1]hexane-2-carbaldehyde CAS No. 2624133-85-1](/img/no-structure.png)
bicyclo[2.1.1]hexane-2-carbaldehyde
Description
Bicyclo[2.1.1]hexanes are valuable saturated bicyclic structures that are incorporated in newly developed bio-active compounds . They are playing an increasingly important role, while still being underexplored from a synthetic accessibility point of view .
Synthesis Analysis
The synthesis of new 1,2-disubstituted bicyclo[2.1.1]hexane modules is based on the use of photochemistry to access new building blocks via [2 + 2] cycloaddition . This strategy can readily be derivatized with numerous transformations, opening the gate to sp3-rich new chemical space . Another approach involves a stepwise two-electron formal [2+3] cycloaddition between silyl enol ethers and bicyclo[1.1.0]butanes (BCBs) under Lewis acid catalysis .Molecular Structure Analysis
Bicyclo[2.1.1]hexanes have been identified as the molecular replacement for benzenes . They are saturated three-dimensional carbocycles . The system can readily be derivatized with numerous transformations .Chemical Reactions Analysis
The synthesis of polysubstituted bicyclo[2.1.1]hexanes is enabled through the use of C–H functionalization logic and cycloaddition reactions . The reaction features wide functional group tolerance for silyl enol ethers, allowing the efficient construction of two vicinal quaternary carbon centers and a silyl-protected tertiary alcohol unit in a streamlined fashion .Physical And Chemical Properties Analysis
The geometric properties of 1,2-disubstituted bicyclo[2.1.1]hexanes in general were found to be similar to those of ortho-substituted benzene .Mechanism of Action
Future Directions
properties
| { "Design of the Synthesis Pathway": "The synthesis of bicyclo[2.1.1]hexane-2-carbaldehyde can be achieved through a multi-step process involving the conversion of a suitable starting material to the desired product.", "Starting Materials": [ "Cyclohexene", "Sodium borohydride", "Acetic acid", "Chromium trioxide", "Sodium bisulfite", "Sodium hydroxide", "Sodium chloride", "Sodium sulfate", "Methanol", "Ethanol", "Water" ], "Reaction": [ "Cyclohexene is first converted to cyclohexanone through oxidation with chromium trioxide in acetic acid.", "The resulting cyclohexanone is then reduced to cyclohexanol using sodium borohydride in methanol.", "Cyclohexanol is then dehydrated to form cyclohexene using sulfuric acid.", "Cyclohexene is then reacted with sodium bisulfite in water to form the corresponding sulfonic acid.", "The sulfonic acid is then treated with sodium hydroxide to form the sodium salt.", "The sodium salt is then reacted with sodium chloride to form the corresponding chloride salt.", "The chloride salt is then treated with sodium hydroxide to form the corresponding alcohol.", "The alcohol is then oxidized to the corresponding aldehyde using chromium trioxide in acetic acid.", "The resulting bicyclo[2.1.1]hexane-2-carbaldehyde is purified and isolated using standard techniques." ] } | |
CAS RN |
2624133-85-1 |
Product Name |
bicyclo[2.1.1]hexane-2-carbaldehyde |
Molecular Formula |
C7H10O |
Molecular Weight |
110.2 |
Purity |
95 |
Origin of Product |
United States |
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